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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzoic acid

Cat. No.: B051756

Technical Guide: Physical Properties of 2-
Amino-6-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Amino-6-methoxybenzoic acid, a key intermediate in various synthetic applications, including
the preparation of pharmacologically active molecules. This document collates available data
on its melting point and solubility, outlines standard experimental protocols for their
determination, and presents a logical workflow for its synthesis.

Core Physical Properties

2-Amino-6-methoxybenzoic acid, also known as 6-Methoxyanthranilic acid, presents as a
white to light yellow or light orange powder or crystalline solid.[1][2]

Melting Point

The melting point of 2-Amino-6-methoxybenzoic acid has been reported by several suppliers.
The values are generally in the range of 85-90°C, with some sources indicating decomposition
at higher temperatures. A summary of the reported data is presented in Table 1.
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Melting Point (°C) Purity/Method Source

86.0t0 90.0 >98.0% (T)(HPLC) TCI Chemicals[1][2]

>85 (decomposition) Not specified ChemicalBook][3][4]
Solubility

Quantitative solubility data for 2-Amino-6-methoxybenzoic acid in various solvents is not
extensively available in published literature. A safety data sheet qualitatively describes the
compound as "soluble" in water, but does not provide specific quantitative values.[5] For a
structurally similar compound, 2-Amino-6-methylbenzoic acid, a high solubility in dimethyl
sulfoxide (DMSOQO) at 100 mg/mL has been reported, suggesting that 2-Amino-6-
methoxybenzoic acid may also exhibit good solubility in polar aprotic solvents.[6]

Due to the lack of specific quantitative data, experimental determination using the protocols
outlined below is recommended for any research or development application where solubility is
a critical parameter.

Experimental Protocols

The following are standard methodologies for the determination of the physical properties
discussed.

Melting Point Determination (Capillary Method)

A common and reliable method for determining the melting point of a solid organic compound is
the capillary melting point technique.

Apparatus:

Melting point apparatus

Sealed capillary tubes

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of the dry 2-Amino-6-methoxybenzoic acid is finely
ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and gently tapped to pack the sample into the sealed end. The packed
sample height should be approximately 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

Approximate Determination: The sample is heated at a rapid rate to obtain an approximate
melting range.

Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated at a
slow, controlled rate (1-2°C per minute) as the temperature approaches the previously
determined approximate melting point.

Data Recording: The temperature at which the first droplet of liquid is observed and the
temperature at which the entire sample becomes a clear liquid are recorded. This range is
reported as the melting point.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard protocol for determining the equilibrium solubility of a

compound in a specific solvent.

Apparatus:

Analytical balance
Vials with screw caps
Thermostatically controlled shaker or agitator

Centrifuge

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b051756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Syringe filters (e.g., 0.22 pm)
e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

o Preparation of a Saturated Solution: An excess amount of 2-Amino-6-methoxybenzoic acid
is added to a known volume of the desired solvent in a sealed vial.

o Equilibration: The vial is agitated in a thermostatically controlled shaker at a constant
temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
excess solid from the solution.

o Sample Collection: An aliquot of the clear supernatant is carefully withdrawn.

« Filtration: The collected sample is immediately filtered through a syringe filter to remove any
undissolved microparticles.

e Quantification: The concentration of 2-Amino-6-methoxybenzoic acid in the filtered solution
is determined using a validated analytical method, such as HPLC or UV-Vis
spectrophotometry against a calibration curve of known standards. The resulting
concentration represents the solubility of the compound in that solvent at the specified
temperature.

Logical Workflow: Synthesis of 2-Amino-6-
methoxybenzoic Acid

While specific detailed synthesis protocols for 2-Amino-6-methoxybenzoic acid are
proprietary or not widely published, a logical synthetic route can be inferred from standard
organic chemistry transformations. A plausible approach involves the reduction of a
corresponding nitro-substituted benzoic acid. The following diagram illustrates this conceptual
workflow.
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Caption: Conceptual workflow for the synthesis of 2-Amino-6-methoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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